Cas no 110888-17-0 (Benzonitrile, 3-bromo-4-mercapto-)

• Product Name: Benzonitrile, 3-bromo-4-mercapto-
• CAS No: 110888-17-0
• MF: C₇H₄BrNS
• MW: 214.082359313965
• CID: 3607122
• PubChem ID: 20037175
• Update Time: 2025-04-22

Benzonitrile, 3-bromo-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-4-mercapto-
• 110888-17-0
• AKOS017552827
• EN300-7300387
• 3-bromo-4-sulfanylbenzonitrile
• 3-Bromo-4-mercaptobenzonitrile
• AONUGCJCKAIQBI-UHFFFAOYSA-N
• DTXSID701305705
• SCHEMBL1238369

• Inchi： 1S/C7H4BrNS/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H
• InChI Key： AONUGCJCKAIQBI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S)C(Br)=C1

Computed Properties

• Exact Mass: 212.92478Da
• Monoisotopic Mass: 212.92478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.8Ų